(S)-tert-Butyl 3-[(pyridin-2-ylmethyl)amino]piperidine-1-carboxylate

• IUPAC Name: tert-butyl (3S)-3-(pyridin-2-ylmethylamino)piperidine-1-carboxylate
• InChI: InChI=1S/C16H25N3O2/c1-16(2,3)21-15(20)19-10-6-8-14(12-19)18-11-13-7-4-5-9-17-13/h4-5,7,9,14,18H,6,8,10-12H2,1-3H3/t14-/m0/s1
• InChI Key: LRSLPXWROXDKQD-AWEZNQCLSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(C1)NCC2=CC=CC=N2
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCC[C@@H](C1)NCC2=CC=CC=N2
• Molecular Formula: C16H25N3O2
• DSSTOX Substance ID: DTXSID501121925
• Molecular Weight: 291.39 g/mol
• CAS RN: 1349702-31-3

Description

The compound "(S)-tert-Butyl 3-[(pyridin-2-ylmethyl)amino]piperidine-1-carboxylate" is a chemical entity that is not directly described in the provided papers. However, the papers do discuss various tert-butyl piperidine-1-carboxylate derivatives, which are structurally related to the compound . These derivatives are important intermediates in the synthesis of various pharmacologically active compounds, including anticancer drugs and nociceptin antagonists .

Synthesis Analysis

The synthesis of tert-butyl piperidine-1-carboxylate derivatives involves multiple steps, starting from commercially available precursors. For instance, tert-butyl 4-oxopiperidine-1-carboxylate is used as a starting material, which is then reacted with other reagents like ethyl cyanomalonate and sulfur to afford the corresponding dihydrothieno[2,3-c]pyridine derivatives . In another example, tert-butyl 4-formyl-3,6-dihydropyridine-1(2H)-carboxylate is synthesized from piperidin-4-ylmethanol through a series of reactions including nucleophilic substitution, oxidation, halogenation, and elimination, achieving a high total yield of 71.4% .

Molecular Structure Analysis

The molecular structures of these derivatives are characterized using various spectroscopic methods such as FTIR, 1H, and 13C NMR. X-ray crystallography is also employed to determine the crystal and molecular structure of specific compounds, revealing details such as intramolecular hydrogen bonding and the orientation of substituents on the piperidine ring . For example, compound 2a crystallizes in the monoclinic space group P21/c and is stabilized by intramolecular hydrogen bonds .

Chemical Reactions Analysis

The tert-butyl piperidine-1-carboxylate derivatives undergo various chemical transformations. For instance, tert-butyl-4-vinyl-3,6-dihydro-2H-pyridine-1-carboxylate reacts with maleic anhydride to form a Diels-Alder endo-adduct, which can further undergo reactions with electrophilic and nucleophilic reagents, as well as reduction and oxidation of its functional groups . These transformations are crucial for the development of pharmacologically active compounds.

Physical and Chemical Properties Analysis

The physical and chemical properties of these derivatives are influenced by their molecular structure. The presence of tert-butyl groups and other substituents affects properties such as solubility, boiling and melting points, and stability. The intramolecular hydrogen bonds observed in some of these compounds can also impact their chemical reactivity and interaction with biological targets .

Scientific Research Applications

Synthesis of Biologically Active Compounds

• It serves as an important intermediate in the synthesis of biologically active compounds like crizotinib, a therapy for cancer. The synthesis involves multiple steps, starting from tert-butyl-4-hydroxypiperdine-1-carboxylate, with a total yield of about 49.9% (Kong et al., 2016).

Role in Drug Synthesis

• It is the key intermediate in synthesizing Vandetanib, a drug used for certain types of cancer. The synthesis route includes acylation, sulfonation, and substitution, with an overall yield of 20.2% (Wang et al., 2015).

Molecular Structure Analysis

• The molecular structure of compounds derived from (S)-tert-Butyl 3-[(pyridin-2-ylmethyl)amino]piperidine-1-carboxylate has been analyzed using methods like X-ray diffraction. These analyses contribute to the understanding of the compound's properties and potential applications in various fields, including pharmaceuticals (Çolak et al., 2021).

Use in Organic Synthesis

• In organic synthesis, it acts as a precursor for other compounds. For example, its derivatives are used in the preparation of small molecule anticancer drugs, with a high yield and potential for clinical applications (Zhang et al., 2018).

Catalysis and Polymerization

• It is involved in the catalysis of certain chemical reactions, such as ethylene oligomerization. These catalytic applications are crucial for developing new materials and industrial processes (Cui & Zhang, 2010).

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Compounds containing piperidine and pyridine rings are found in a variety of pharmaceuticals, where they often act by interacting with enzymes or receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could explore the potential applications of this compound in medicinal chemistry or other fields. Given the prevalence of piperidine and pyridine derivatives in pharmaceuticals, this compound could have interesting biological activities worth exploring.